Cas no 2716849-10-2 (5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 2716849-10-2
• MF: C₁₅H₂₁BFNO₂
• MW: 277.142147779465
• CID: 6620347
• Update Time: 2025-05-24

5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline

• Inchi： 1S/C15H21BFNO2/c1-14(2)15(3,4)20-16(19-14)11-7-10-9-18-6-5-12(10)13(17)8-11/h7-8,18H,5-6,9H2,1-4H3
• InChI Key： LIRWLCGBNOZKLP-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC(B3OC(C)(C)C(C)(C)O3)=C2)CCN1

Additional information on 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline

Exploring the Potential of 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline (CAS No. 2716849-10-2) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline (CAS No. 2716849-10-2) has emerged as a compound of significant interest. This boron-containing derivative of tetrahydroisoquinoline is gaining attention due to its unique structural features and potential applications in drug discovery. The presence of both a fluoro substituent and a dioxaborolane moiety makes this molecule a versatile building block for the synthesis of biologically active compounds.

One of the key reasons researchers are focusing on 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline is its role in Suzuki-Miyaura cross-coupling reactions, a fundamental transformation in medicinal chemistry. The boronic ester functionality allows for efficient carbon-carbon bond formation, enabling the creation of complex molecular architectures. This is particularly relevant in the context of current trends toward targeted drug delivery and personalized medicine, where precise molecular modifications are crucial.

The tetrahydroisoquinoline scaffold itself is a privileged structure in drug design, found in numerous CNS-active compounds and enzyme inhibitors. With the increasing demand for novel neuroprotective agents and anti-inflammatory drugs, researchers are exploring how the introduction of a fluoro group at the 5-position might influence the pharmacokinetic properties of derivatives. The lipophilicity and metabolic stability imparted by this modification are subjects of active investigation in academic and industrial laboratories worldwide.

From a synthetic chemistry perspective, the dioxaborolane protection of the boronic acid functionality in CAS No. 2716849-10-2 offers significant advantages. This protecting group enhances the compound's stability and handling properties, addressing common challenges associated with boronic acid derivatives. These characteristics make it particularly valuable for high-throughput screening applications and combinatorial chemistry approaches that are central to modern drug discovery pipelines.

The growing interest in 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline is reflected in the increasing number of patent applications and research publications mentioning this compound. Its potential applications span various therapeutic areas, including but not limited to neurodegenerative diseases, cancer therapeutics, and infectious disease treatments. The compound's ability to serve as a precursor for PET radiotracers (due to the fluoro substituent) further expands its utility in diagnostic applications.

Quality control and characterization of CAS No. 2716849-10-2 are critical aspects of its research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These quality assurance measures are particularly important given the compound's use in sensitive bioconjugation reactions and medicinal chemistry optimizations.

As the pharmaceutical industry continues to explore boron-based therapeutics, compounds like 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline are likely to play increasingly important roles. The unique properties of boron, including its ability to form reversible covalent bonds with biological targets, open new possibilities for drug design and mechanism-based inhibition. This aligns well with current industry focus on precision medicine and targeted therapies.

Environmental considerations in chemical synthesis have also brought attention to compounds like CAS No. 2716849-10-2. Researchers are investigating green chemistry approaches to its preparation and utilization, minimizing waste and energy consumption. This reflects broader trends in sustainable pharmaceutical manufacturing and responds to growing concerns about the environmental impact of drug development processes.

In conclusion, 5-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline represents an exciting area of research at the intersection of medicinal chemistry, organic synthesis, and drug discovery. Its unique structural features and versatile reactivity profile position it as a valuable tool for addressing current challenges in pharmaceutical development. As research progresses, we can anticipate new insights into its applications and potential contributions to advancing human health through innovative therapeutic strategies.